Cas no 507-29-9 (2-amino-3-(1,3,3-trimethyl-2,3-dihydro-1H-imidazol-3-ium-4-yl)propanoate)

2-amino-3-(1,3,3-trimethyl-2,3-dihydro-1H-imidazol-3-ium-4-yl)propanoate structure
507-29-9 structure
Product Name:2-amino-3-(1,3,3-trimethyl-2,3-dihydro-1H-imidazol-3-ium-4-yl)propanoate
CAS No:507-29-9
MF:C9H17N3O2
MW:199.250181913376
CID:1572680
PubChem ID:6452250
Update Time:2025-04-21

2-amino-3-(1,3,3-trimethyl-2,3-dihydro-1H-imidazol-3-ium-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(1,3,3-trimethyl-2,3-dihydro-1H-imidazol-3-ium-4-yl)propanoate
    • 2-amino-3-(1,3,3-trimethyl-2H-imidazol-3-ium-4-yl)propanoate
    • Hercynine
    • Erzinine
    • 507-29-9
    • Ammonium, (alpha-carboxy-1H-imidazol-4-ylethyl)trimethyl-, inner salt
    • DTXSID80964939
    • 1H-Imidazole-4-ethanaminium, alpha-carboxy-N,N,N-trimethyl-, hydroxide, inner salt
    • Inchi: 1S/C9H17N3O2/c1-11-5-7(12(2,3)6-11)4-8(10)9(13)14/h5,8H,4,6,10H2,1-3H3
    • InChI Key: MJRIVZAHTNHASZ-UHFFFAOYSA-N
    • SMILES: [O-]C(C(CC1=CN(C)C[N+]1(C)C)N)=O

Computed Properties

  • Exact Mass: 199.13221
  • Monoisotopic Mass: 199.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • PSA: 69.39

2-amino-3-(1,3,3-trimethyl-2,3-dihydro-1H-imidazol-3-ium-4-yl)propanoate Related Literature

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